Cas no 6647-76-3 (Benzenesulfonyl azide,4-bromo-)

Benzenesulfonyl azide,4-bromo- structure
6647-76-3 structure
Product Name:Benzenesulfonyl azide,4-bromo-
CAS No:6647-76-3
MF:C6H4BrN3O2S
MW:262.08385848999
CID:523187
PubChem ID:3403140
Update Time:2025-04-19

Benzenesulfonyl azide,4-bromo- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl azide,4-bromo-
    • 4-Brom-benzolsulfonsaeure-azid
    • 4-Brom-benzolsulfonylazid
    • 4-BROMOBENZENESULFONYL AZIDE
    • 4-bromobenzesulfonyl azide
    • Benzenesulfonyl azide,4-bromo
    • para-bromobenzenesulfonyl azide
    • p-Brom-benzolsulfonylazid
    • p-Bromobenzenesulfonyl azide
    • NSC92566
    • AKOS009427684
    • DTXSID90392163
    • 6647-76-3
    • 4-Bromobenzene-1-sulfonyl azide
    • NCIOpen2_006010
    • p-bromo-benzenesulfonyl azide
    • NSC-92566
    • SCHEMBL1683277
    • Inchi: 1S/C6H4BrN3O2S/c7-5-1-3-6(4-2-5)13(11,12)10-9-8/h1-4H
    • InChI Key: GXMBSYQFGJYUBQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(N=[N+]=[N-])(=O)=O

Computed Properties

  • Exact Mass: 260.92100
  • Monoisotopic Mass: 260.921
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 56.9Ų

Experimental Properties

  • PSA: 92.27000
  • LogP: 2.98166
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